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Compound of Interest

Compound Name: 4-Formylcinnamic acid

CAS No.: 23359-08-2

Cat. No.: B1233681

Get Quote

4-Formylcinnamic acid (4-FCA) is a derivative of cinnamic acid, featuring both a carboxylic

acid and an aldehyde functional group. This bifunctional nature makes it a valuable building

block in organic synthesis, particularly for the creation of complex molecules and polymers.[1]

[2] Its applications include the synthesis of specialized polymers and as an intermediate in the

production of pharmaceutical compounds.[1]

Accurate structural confirmation and purity assessment are paramount for its use in any

research or development context. Spectroscopic analysis provides the definitive fingerprint of

the molecule, allowing for unambiguous identification and characterization. This guide will

explore the data obtained from Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance

(NMR) Spectroscopy, and Mass Spectrometry (MS).

Chemical Structure of 4-Formylcinnamic Acid
The structure consists of a benzene ring substituted at positions 1 and 4 with a propenoic acid

group and a formyl (aldehyde) group, respectively. The alkene moiety is predominantly found in

the trans configuration due to steric considerations.[1][3]
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Caption: Workflow for ATR-IR data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Skeleton
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

a molecule. By placing the sample in a strong magnetic field and irradiating it with radio waves,

the chemical environment of each nucleus can be determined. For 4-FCA, ¹H and ¹³C NMR are

essential for complete structural assignment.

¹H NMR Spectroscopy
The ¹H NMR spectrum provides information on the number of different types of protons, their

chemical environment, and their proximity to other protons.

¹H NMR Data Summary (DMSO-d₆, 400 MHz)

Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

~12.5 Broad Singlet -
Carboxylic Acid (-

COOH)

~10.0 Singlet - Aldehyde (-CHO)

~7.9 Doublet ~8.0 Aromatic (Ha)

~7.8 Doublet ~8.0 Aromatic (Hb)

~7.7 Doublet ~16.0 Alkene (Hc)

~6.7 Doublet ~16.0 Alkene (Hd)

Interpretation:
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Carboxylic Acid Proton (~12.5 ppm): This proton is highly deshielded and appears as a

broad singlet due to hydrogen exchange.

Aldehyde Proton (~10.0 ppm): The aldehyde proton is also significantly deshielded by the

anisotropic effect of the carbonyl group and appears as a sharp singlet.

Aromatic Protons (~7.9 and 7.8 ppm): The protons on the benzene ring appear as two

doublets, characteristic of a 1,4-disubstituted pattern. The protons ortho to the electron-

withdrawing aldehyde group (Ha) are typically further downfield than those ortho to the vinyl

group (Hb).

Alkene Protons (~7.7 and 6.7 ppm): These two protons appear as doublets. The large

coupling constant of ~16.0 Hz is definitive proof of a trans configuration. The proton closer to

the carboxylic acid (Hc) is more deshielded than the one adjacent to the aromatic ring (Hd).

¹³C NMR Spectroscopy
The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

¹³C NMR Data Summary (DMSO-d₆, 100 MHz)

Chemical Shift (δ, ppm) Assignment

~192 Aldehyde Carbonyl (C=O)

~167 Carboxylic Acid Carbonyl (C=O)

~143 Alkene Carbon (β to COOH)

~139 Aromatic Carbon (ipso-, attached to CHO)

~135 Aromatic Carbon (ipso-, attached to C=C)

~130 Aromatic CH

~128 Aromatic CH

~122 Alkene Carbon (α to COOH)

Interpretation:
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Carbonyl Carbons: The two carbonyl carbons are the most deshielded, with the aldehyde

carbon appearing further downfield (~192 ppm) than the carboxylic acid carbon (~167 ppm).

[4]* Aromatic Carbons: Four signals are expected for the aromatic ring: two for the

substituted (ipso) carbons and two for the protonated carbons.

Alkene Carbons: The two alkene carbons are clearly visible in the 120-145 ppm range.

Experimental Protocol: NMR Sample Preparation and
Acquisition
A self-validating protocol ensures data integrity through proper sample preparation and

instrument setup.

Sample Preparation: Accurately weigh ~5-10 mg of 4-Formylcinnamic acid. Dissolve the

sample in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.

DMSO-d₆ is often chosen for its ability to dissolve carboxylic acids and to avoid exchange of

the acidic proton.

Instrument Setup: Insert the sample into the NMR spectrometer. Lock the instrument onto

the deuterium signal of the solvent. This step is critical as it stabilizes the magnetic field.

Shimming: Shim the magnetic field to achieve maximum homogeneity. This is validated by

observing a sharp, symmetrical solvent peak.

¹H Acquisition: Acquire the ¹H spectrum. Set the spectral width to cover the expected range

(~0-13 ppm).

¹³C Acquisition: Acquire the proton-decoupled ¹³C spectrum. A larger number of scans is

required due to the low natural abundance of ¹³C. The spectral width should be set to ~0-200

ppm.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired data. Reference the spectrum to the residual solvent peak (e.g., DMSO at 2.50

ppm for ¹H and 39.52 ppm for ¹³C).
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Caption: Workflow for NMR data acquisition.

Mass Spectrometry: Determining Molecular Weight
and Formula
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of

ions. It provides the exact molecular weight of the compound and offers structural clues

through the analysis of its fragmentation patterns.

For 4-Formylcinnamic acid (C₁₀H₈O₃), the molecular weight is 176.17 g/mol . [1][5]High-

resolution mass spectrometry (HR-MS) can confirm the elemental composition.

Mass Spectrometry Data Summary (ESI-)

m/z Ion Interpretation

175.040 [M-H]⁻ Deprotonated molecular ion

131.049 [M-H-CO₂]⁻
Loss of carbon dioxide from

the carboxylate

103.054 [M-H-CO₂-CO]⁻
Subsequent loss of carbon

monoxide from the aldehyde

Proposed Fragmentation Pathway (Negative Ion Mode)
In electrospray ionization negative mode (ESI-), the carboxylic acid is easily deprotonated to

form the [M-H]⁻ ion. Collision-induced dissociation (CID) of this ion typically leads to

predictable fragmentation.
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Initial Ion: The molecule loses a proton from the carboxylic acid group to form the molecular

ion [M-H]⁻ at m/z 175.

Loss of CO₂: The most common fragmentation for a carboxylate is the loss of a neutral

carbon dioxide molecule, resulting in a fragment at m/z 131. [6]3. Loss of CO: The resulting

fragment can then lose a neutral carbon monoxide molecule from the aldehyde group,

leading to a fragment at m/z 103.

[M-H]⁻
m/z = 175

[M-H-CO₂]⁻
m/z = 131

- CO₂ [M-H-CO₂-CO]⁻
m/z = 103

- CO

Click to download full resolution via product page

Caption: Proposed ESI- fragmentation pathway for 4-Formylcinnamic acid.

Experimental Protocol: Electrospray Ionization (ESI)-MS
Sample Preparation: Prepare a dilute solution of 4-Formylcinnamic acid (~1-10 µg/mL) in a

suitable solvent like methanol or acetonitrile/water. [7]The choice of solvent is critical for

ensuring good ionization efficiency.

Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump at

a low flow rate (e.g., 5-10 µL/min).

Ionization: Apply a high voltage to the ESI needle to generate a fine spray of charged

droplets. Set the instrument to negative ion mode.

Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 50-300).

Tandem MS (MS/MS): To confirm the fragmentation pathway, perform an MS/MS

experiment. Isolate the [M-H]⁻ precursor ion (m/z 175) in the first mass analyzer, subject it to

collision with an inert gas (e.g., argon) in a collision cell, and analyze the resulting fragment

ions in the second mass analyzer.

Safety and Handling
As a laboratory chemical, 4-Formylcinnamic acid requires careful handling.
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Hazards: Causes skin and serious eye irritation. May cause respiratory irritation. [1][8]*

Precautions: Wash hands thoroughly after handling. Wear protective gloves, clothing, and

eye/face protection. Use only in a well-ventilated area and avoid breathing dust. [8][9]*

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[8]

Conclusion
The spectroscopic characterization of 4-Formylcinnamic acid is a clear and illustrative

example of multi-technique structural elucidation. IR spectroscopy confirms the presence of the

key aldehyde and carboxylic acid functional groups. ¹H and ¹³C NMR spectroscopy provide a

complete map of the proton and carbon skeleton, confirming the trans-alkene stereochemistry

and the 1,4-substitution pattern of the aromatic ring. Finally, mass spectrometry verifies the

molecular weight and reveals a logical fragmentation pattern consistent with the proposed

structure. Together, these techniques provide an unambiguous and comprehensive analytical

profile of 4-Formylcinnamic acid, ensuring its identity and purity for scientific applications.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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